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Compound of Interest

Compound Name: DL-METHIONINE-D3

Cat. No.: B3044143 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

guide provides essential information and step-by-step procedures for the safe disposal of DL-
Methionine-D3, a deuterated form of the essential amino acid methionine.

Understanding the Compound and Associated
Hazards
DL-Methionine, in its non-deuterated form, is generally considered non-hazardous according to

GHS classifications.[1][2] However, as with all laboratory chemicals, it should be handled with

caution.[1] The primary hazards are associated with its combustion, as it is a combustible solid

that may emit toxic fumes, including nitrogen oxides (NOx), carbon monoxide (CO), carbon

dioxide (CO2), and sulfur oxides (SOx), when heated to decomposition.[1][3][4][5] It is also

incompatible with strong oxidizing agents.[1][4]

While DL-Methionine-D3 shares the chemical properties of its non-labeled counterpart, the

presence of deuterium isotopes does not significantly alter its immediate chemical hazards for

disposal purposes in a laboratory setting. Regulations concerning deuterium often pertain to

bulk quantities of deuterium gas (D₂) or heavy water (D₂O) due to their application in the

nuclear industry.[6][7] For small quantities of deuterated organic compounds used in research,

standard chemical waste procedures should be followed.

Personal Protective Equipment (PPE) and Handling
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Before handling DL-Methionine-D3 for disposal, ensure you are wearing appropriate Personal

Protective Equipment (PPE).

Eye Protection: Wear safety glasses or goggles.[8]

Hand Protection: Use nitrile or latex gloves.[8]

Respiratory Protection: If there is a risk of generating dust, use a dust mask or work in a

ventilated area.[3][8]

Protective Clothing: A standard laboratory coat is recommended.

Step-by-Step Disposal Procedure
The disposal of DL-Methionine-D3 should be managed through your institution's hazardous

waste program. Do not discharge it into drains or rivers.[3][9]

Consult Local Regulations: Always review your institution's specific chemical hygiene plan

and local hazardous waste regulations before proceeding.[1] These guidelines are the

primary source for compliance.

Waste Collection:

Collect waste DL-Methionine-D3, including any contaminated materials (e.g., weighing

paper, contaminated tips), in a designated and compatible waste container.[10] The

container must be in good condition, not leaking, and have a properly fitting cap.[11]

For solid waste, a clearly labeled, sealable bag or a wide-mouth solid waste container is

appropriate.

Labeling:

Clearly label the waste container as "Hazardous Waste."

Identify the contents fully: "DL-Methionine-D3" and list any other chemical constituents if

it is a mixture.

Indicate the approximate quantity of the waste.
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Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.[10]

Keep it segregated from incompatible materials, particularly strong oxidizing agents.[1][5]

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the chemical waste.[10] Do not attempt to dispose of the chemical through

regular trash.

In the event of a small spill, it can be swept up mechanically, placed into a suitable, closed

container for disposal, and the area should be ventilated.[1][5][12]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of DL-Methionine

relevant to its handling and disposal.

Property Value Source

Chemical Formula C₅H₈D₃NO₂S [13]

Appearance White crystalline powder [1][8]

Molecular Weight 152.23 g/mol [13]

Melting Point 270 - 273 °C (decomposes) [4][5]

Solubility Soluble in water [1][8]

Incompatibilities Strong oxidizing agents [1][4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of DL-
Methionine-D3.
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Caption: Workflow for the disposal of DL-Methionine-D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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